Cas no 620546-56-7 (ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)

• Product Name: ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
• CAS No: 620546-56-7
• MF: C₂₀H₁₇FO₅
• MW: 356.344389677048
• CID: 5417652
• Update Time: 2025-06-10

ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-((2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate
• ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

• Inchi： 1S/C20H17FO5/c1-3-24-20(23)12(2)25-15-7-8-16-17(11-15)26-18(19(16)22)10-13-5-4-6-14(21)9-13/h4-12H,3H2,1-2H3
• InChI Key： QROSOHFEKKTKPA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1C=C2OC(=CC3=CC=CC(F)=C3)C(=O)C2=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

Comprehensive Analysis of Ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 620546-56-7)

The compound Ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 620546-56-7) is a synthetic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and materials science research. Its unique benzofuran core, combined with a fluorophenyl substituent, makes it a promising candidate for various applications, including drug development and functional materials. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its structural similarity to other pharmacologically active compounds.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability and bioavailability. The presence of a 3-fluorophenyl group in this molecule aligns with current trends in medicinal chemistry, where fluorine incorporation is known to improve metabolic stability and binding affinity. This compound’s ethyl propanoate side chain further enhances its solubility, making it a versatile intermediate for further chemical modifications. Such properties are highly sought after in the development of small-molecule therapeutics and agrochemicals.

The Z-configuration of the methylidene group in Ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate is critical for its stereochemical properties, influencing its interaction with biological targets. This feature has sparked interest in its potential as a chiral building block for asymmetric synthesis. Additionally, the 3-oxo-2,3-dihydro-1-benzofuran moiety is a common motif in natural products and pharmaceuticals, further underscoring its relevance in drug discovery.

From an industrial perspective, this compound’s synthesis and scalability are topics of active research. Optimizing its production process could unlock its potential for large-scale applications, such as high-performance materials or specialty chemicals. The growing emphasis on green chemistry has also led to investigations into eco-friendly synthetic routes for such fluorinated derivatives, addressing both environmental and economic concerns.

In the context of AI-driven drug discovery, compounds like Ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate are increasingly being studied using computational tools. Machine learning models are being employed to predict their ADME (Absorption, Distribution, Metabolism, and Excretion) properties, accelerating the identification of promising candidates. This aligns with the broader trend of integrating cheminformatics and bioinformatics into modern research workflows.

Another area of interest is the compound’s potential role in photodynamic therapy (PDT) and fluorescence imaging. The benzofuran core is known for its luminescent properties, making it a candidate for developing optical probes or photosensitizers. Such applications are particularly relevant in the field of precision medicine, where targeted therapies are gaining traction.

In summary, Ethyl 2-{(2Z)-2-(3-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate (CAS No. 620546-56-7) represents a multifaceted compound with significant potential across multiple disciplines. Its structural features, combined with emerging technologies like AI-assisted research and green synthesis, position it as a valuable subject for future studies. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing both pharmaceutical innovation and material science.